Cas no 2680541-67-5 (2-{(benzyloxy)carbonylamino}-2-4-(chloromethyl)phenylacetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-4-(chloromethyl)phenylacetic acid
• CAS No: 2680541-67-5
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 5619838
• PubChem ID: 165928861
• Update Time: 2025-10-25

2-{(benzyloxy)carbonylamino}-2-4-(chloromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680541-67-5
• EN300-28296087
• 2-{[(benzyloxy)carbonyl]amino}-2-[4-(chloromethyl)phenyl]acetic acid
• 2-{(benzyloxy)carbonylamino}-2-4-(chloromethyl)phenylacetic acid

• Inchi： 1S/C17H16ClNO4/c18-10-12-6-8-14(9-7-12)15(16(20)21)19-17(22)23-11-13-4-2-1-3-5-13/h1-9,15H,10-11H2,(H,19,22)(H,20,21)
• InChI Key： HRZNZCIZSAEWBE-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.0767857g/mol
• Monoisotopic Mass: 333.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-4-(chloromethyl)phenylacetic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-2-4-(chloromethyl)phenylacetic acid (CAS No. 2680541-67-5)

2-{(benzyloxy)carbonylamino}-2-4-(chloromethyl)phenylacetic acid (CAS No. 2680541-67-5) is a specialized organic compound with significant applications in pharmaceutical intermediates and biochemical research. This compound features a unique molecular structure combining a benzyloxycarbonyl (Cbz) protecting group and a chloromethyl moiety, making it a versatile building block in synthetic chemistry. Researchers and manufacturers frequently seek this compound for its role in peptide synthesis and drug development, particularly in modulating bioactive molecules.

In recent years, the demand for 2-{(benzyloxy)carbonylamino}-2-4-(chloromethyl)phenylacetic acid has surged due to its relevance in targeted drug delivery systems and prodrug design. Its chloromethyl group enables facile functionalization, aligning with trends in personalized medicine and bioconjugation technologies. The compound’s CAS No. 2680541-67-5 is often queried in scientific databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-{(benzyloxy)carbonylamino}-2-4-(chloromethyl)phenylacetic acid serves as a precursor for N-protected amino acid derivatives, a critical component in peptide coupling reactions. Its Cbz group offers stability under acidic conditions, a feature highly valued in solid-phase peptide synthesis (SPPS). Laboratories focusing on anticancer or antiviral drug discovery often incorporate this compound due to its compatibility with click chemistry and other modern synthetic methodologies.

The compound’s physicochemical properties, such as solubility in polar organic solvents and moderate melting point, further enhance its utility. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a key concern for researchers addressing impurity profiling in regulatory submissions. Notably, its chloromethyl functionality has sparked interest in biomaterial engineering, particularly in designing stimuli-responsive drug carriers.

Environmental and safety considerations for CAS No. 2680541-67-5 adhere to standard laboratory protocols, with emphasis on proper ventilation and non-reactive storage. While not classified as hazardous under major regulatory frameworks, its reactivity warrants careful handling—a topic frequently discussed in chemical safety forums and lab management platforms.

Market trends indicate rising procurement of 2-{(benzyloxy)carbonylamino}-2-4-(chloromethyl)phenylacetic acid by contract research organizations (CROs) and academic institutions. This aligns with broader industry shifts toward fragment-based drug discovery and covalent inhibitor development. Online searches for this compound often correlate with keywords like "Cbz-protected amino acids", "chloromethyl phenylacetic acid derivatives", and "CAS 2680541-67-5 supplier", highlighting its niche yet expanding role.

Future applications may explore its potential in antibody-drug conjugates (ADCs) or proteolysis-targeting chimeras (PROTACs), given its bifunctional reactivity. As synthetic pathways evolve, 2680541-67-5 could emerge as a cornerstone in green chemistry initiatives, particularly in solvent-free reactions or catalytic processes—a hot topic in ACS and RSC publications.